Cas no 78-50-2 (Tri-n-octylphosphine Oxide (TOPO))

Tri-n-octylphosphine Oxide (TOPO) Properties

Names and Identifiers

• Trioctylphosphine oxide
• Tri-n-octylphosphine Oxide
• 1-dioctylphosphoryloctane
• Tri-n-octylphosphine Oxide (TOPO)
• TOPO
• (Oct)3PO
• TOPO®
• TOPO
• Phosphine oxide, trioctyl-
• Cyanex 921
• Hostarex PX 324
• Trioctyl phosphine oxide
• ZMBHCYHQLYEYDV-UHFFFAOYSA-N
• C24H51OP
• trioctylphosphane oxide
• trioctylphosphino-1-one
• KSC491K0F
• NSC41937
• 6720AF
• TR
• EINECS 201-121-3
• A839436
• SY009927
• LS-106042
• Tri-n-octylphosphine oxide; (Trioctylphophine oxide)
• Trioctylphosphine oxide, technical grade, 90%
• 1-(dioctylphosphoryl)octane
• FT-0688178
• MFCD00002083
• AKOS015839960
• T0504
• CS-W011744
• D92353
• Trioctylphosphine oxide, Selectophore(TM)
• EC 201-121-3
• NSC-41937
• SCHEMBL18964
• UNII-EXU8U2AM5A
• Trioctylphosphine oxide;Tri-n-octylphosphine Oxide
• Trioctylphosphine oxide, ReagentPlus(R), 99%
• tri-n-octylphosphineoxide
• 78-50-2
• Q138673
• phosphine oxide, trioctyl-;trioctylphosphine oxide;trioctylphosphane oxide;phosphine oxide, trioctyl- trioctylphosphine oxide trioctylphosphane oxide
• 1-(Dioctyl-phosphinoyl)-octane
• W-104278
• EXU8U2AM5A
• DTXSID1052537
• NSC 41937
• AS-57931
• NS00005846
• +Expand

• MDL： MFCD00002083
• InChIKey： ZMBHCYHQLYEYDV-UHFFFAOYSA-N
• Inchi： 1S/C24H51OP/c1-4-7-10-13-16-19-22-26(25,23-20-17-14-11-8-5-2)24-21-18-15-12-9-6-3/h4-24H2,1-3H3
• SMILES： P(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 1796648

Computed Properties

• Exact Mass: 386.367753g/mol
• Surface Charge: 0
• XLogP3: 9.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 21
• Monoisotopic Mass: 386.367753g/mol
• Monoisotopic Mass: 386.367753g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 26
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 9.43100
• PSA: 26.88000
• Refractive Index: 1.447
• Water Partition Coefficient: Insoluble
• Boiling Point: 201-202 °C/2 mmHg(lit.)
• Melting Point: 50-52 °C (lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Solubility: <1g/l
• Color/Form: White tasteless crystalline powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Insoluble in water
• Density: 0,88 g/cm3

Tri-n-octylphosphine Oxide (TOPO) Security Information

• Symbol: GHS05
• RTECS：SZ1662500
• WGK Germany：2
• Safety Term：S26;S36/39
• Safety Instruction： S26-S36/39-S39
• Packing Group：II
• Risk Phrases：R38; R41
• Dangerous goods sign： C N
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H318
• Warning Statement： P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Storage temperature 2-8 ℃
• PackingGroup：II
• Risk Phrases： 38-41
• Signal Word：Danger
• TSCA：Yes

Tri-n-octylphosphine Oxide (TOPO) Customs Data

• HS CODE：32019090
• Customs Data：

  China Customs Code:

  32019090